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Compound of Interest

Compound Name: (Rac)-Dehydrovomifoliol

Cat. No.: B108579 Get Quote

Disclaimer: This document provides general guidance on the proper disposal of (Rac)-
Dehydrovomifoliol based on established best practices for laboratory chemical waste

management. A specific Safety Data Sheet (SDS) for (Rac)-Dehydrovomifoliol was not

publicly available at the time of writing. Therefore, it is imperative to consult with your

institution's Environmental Health and Safety (EHS) department and, if possible, obtain the

SDS from your supplier for definitive disposal instructions.

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical aspect of laboratory operations. This guide

outlines the recommended procedures for the disposal of (Rac)-Dehydrovomifoliol, a
bisnorsesquiterpene compound, to minimize environmental impact and ensure personnel

safety.

Chemical and Physical Properties of (Rac)-
Dehydrovomifoliol
A summary of the known chemical and physical properties of (Rac)-Dehydrovomifoliol is
presented below. This information is essential for a preliminary assessment of its potential

hazards and for making informed decisions regarding its handling and disposal.
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Property Value

Molecular Formula C₁₃H₁₈O₃

Molecular Weight 222.28 g/mol

CAS Number 15764-81-5

Appearance Not specified in available literature

Solubility Not specified in available literature

Storage Temperature -20°C (as recommended by some suppliers)

Step-by-Step Disposal Protocol
The following protocol is a general guideline for the disposal of small quantities of (Rac)-
Dehydrovomifoliol typically used in a research laboratory setting.

1. Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for (Rac)-Dehydrovomifoliol waste.

Do not mix (Rac)-Dehydrovomifoliol waste with other chemical waste streams unless

explicitly permitted by your institution's EHS guidelines. This prevents potentially hazardous

chemical reactions.

2. Waste Collection:

Collect all materials contaminated with (Rac)-Dehydrovomifoliol, including unused neat

compound, solutions, contaminated personal protective equipment (PPE) such as gloves

and weighing papers, and rinsed glassware.

For liquid waste, use a dedicated, leak-proof, and chemically compatible container.

For solid waste (e.g., contaminated labware), use a separate, clearly labeled, and sealed

container.

3. Labeling:
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Properly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "(Rac)-Dehydrovomifoliol"

The approximate concentration and quantity of the waste.

The date of accumulation.

The name of the principal investigator or laboratory contact.

4. Storage:

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory.

The SAA should be a secondary containment bin to prevent the spread of material in case of

a leak.

Ensure the storage area is cool, dry, and away from sources of ignition or incompatible

chemicals.

5. Disposal Request and Pickup:

Once the waste container is full or has reached the storage time limit set by your institution,

submit a chemical waste pickup request to your EHS department.

Follow your institution's specific procedures for waste pickup scheduling and documentation.

Disposal Workflow
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General Disposal Workflow for (Rac)-Dehydrovomifoliol
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Caption: General workflow for the safe disposal of (Rac)-Dehydrovomifoliol waste in a

laboratory setting.

Essential Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, a lab coat, and chemical-resistant gloves, when handling (Rac)-
Dehydrovomifoliol and its waste.

Ventilation: Handle the compound and its waste in a well-ventilated area, preferably within a

chemical fume hood.

Spill Management: In the event of a spill, follow your laboratory's established spill cleanup

procedures. Absorb small spills with an inert material (e.g., vermiculite, sand) and place it in

the designated hazardous waste container. For large spills, evacuate the area and contact

your institution's EHS department immediately.

Regulatory Compliance: Always adhere to your local, state, and federal regulations regarding

hazardous waste management.

By following these guidelines and consulting with your institution's safety professionals, you

can ensure the responsible and safe disposal of (Rac)-Dehydrovomifoliol, contributing to a

safer laboratory environment and protecting our ecosystem.

To cite this document: BenchChem. [Proper Disposal of (Rac)-Dehydrovomifoliol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108579#rac-dehydrovomifoliol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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